1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-3,3,3-trifluoropropan-1-one

• IUPAC Name: 1-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]-3,3,3-trifluoropropan-1-one
• InChI: InChI=1S/C13H15F4N3O2/c1-2-9-11(14)12(19-7-18-9)22-8-3-4-20(6-8)10(21)5-13(15,16)17/h7-8H,2-6H2,1H3
• InChI Key: SZRDBLDUAPGIIK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)OC2CCN(C2)C(=O)CC(F)(F)F)F
• Molecular Formula: C13H15F4N3O2
• Molecular Weight: 321.27 g/mol

Description

1-(3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)-3,3,3-trifluoropropan-1-one is a useful research compound. Its molecular formula is C13H15F4N3O2 and its molecular weight is 321.276. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

One area of research focuses on the synthesis and structure-activity relationships (SAR) of triazolopyrimidines, which share structural motifs with the mentioned compound. These substances have shown anticancer activity by inhibiting tubulin polymerization in a unique manner, distinct from that of paclitaxel, and have demonstrated the ability to overcome multidrug resistance in tumor models (N. Zhang et al., 2007).

Antibacterial Properties

Another research avenue involves the synthesis of fluorinated quinolones with modifications at the pyrrolidinyl moiety, showing potent antibacterial activity, particularly against Gram-positive pathogens such as MRSA and VRE (H. Inagaki et al., 2003). This highlights the potential of fluoropyrimidinyl derivatives in developing new antibacterial agents.

Synthesis of Heterocyclic Compounds

The development of new synthetic routes to create heterocyclic compounds incorporating fluoroalkyl and pyrimidinyl groups has been explored. For example, the synthesis of phenoxydifluoromethyl substituted nitrogen heterocycles, including pyrimidine derivatives, outlines methods for introducing biologically active substituents into heterocyclic frameworks (S. Y. Solodukhin et al., 2004).

Organic Synthesis and Catalysis

The fluorous synthesis technique has been applied to create disubstituted pyrimidines, demonstrating the utility of fluorinated compounds in facilitating purification and separation processes in organic synthesis (Wei Zhang, 2003). Such approaches are valuable for the efficient synthesis of complex organic molecules, including those with potential therapeutic applications.